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Compound of Interest

Compound Name: Methyl 3-oxohexanoate

Cat. No.: B1330201 Get Quote

CAS Number: 30414-54-1

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Methyl 3-oxohexanoate, a

versatile organic compound with significant applications in chemical synthesis. It serves as a

key intermediate in the production of pharmaceuticals, agrochemicals, and specialty polymers.

[1][2]

Chemical and Physical Properties
Methyl 3-oxohexanoate is a colorless to pale yellow liquid characterized by a fruity aroma.[2]

It is soluble in organic solvents and has moderate solubility in water.[2] Key physicochemical

properties are summarized in the tables below.

Table 1: General Information and Identifiers
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Property Value Reference

CAS Number 30414-54-1 [3]

Molecular Formula C₇H₁₂O₃ [3]

Molecular Weight 144.17 g/mol [3]

IUPAC Name methyl 3-oxohexanoate [3]

Synonyms

Methyl butyrylacetate, 3-

Ketohexanoic acid methyl

ester, Butyrylacetic acid methyl

ester

[2]

InChI
InChI=1S/C7H12O3/c1-3-4-

6(8)5-7(9)10-2/h3-5H2,1-2H3
[3]

InChIKey
SJPCQNABHNCLPB-

UHFFFAOYSA-N
[3]

SMILES CCCC(=O)CC(=O)OC [3]

Table 2: Physicochemical Data

Property Value Reference

Appearance
Colorless to pale yellow clear

liquid
[2]

Melting Point -43 °C [4]

Boiling Point 85-88 °C @ 25 hPa [4]

Density 1.017 g/mL at 20 °C [4]

Refractive Index 1.4260 [4]

Flash Point 90 °C [4]

Water Solubility 33 g/L at 20 °C [4]

LogP 0.877 at 20 °C [4]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Methyl 3-
oxohexanoate. The expected spectral features are outlined below.

Table 3: Spectroscopic Data

Spectrum Type Key Features Reference

¹H NMR

Peaks expected around 1 ppm

(terminal methyl), 1.5 ppm

(methylene), 3-4 ppm

(methylene adjacent to

carbonyls and methyl ester

protons).

[1]

¹³C NMR

Signals anticipated for

carbonyl carbons (ketone and

ester), methylene carbons, and

methyl carbons.

[5]

IR Spectroscopy

Characteristic peaks for ester

carbonyl (~1730-1750 cm⁻¹)

and ketone carbonyl (~1710

cm⁻¹), C-H stretching (~3000

cm⁻¹), and C-O stretching

(~1200-1300 cm⁻¹).

[1]

Mass Spectrometry

The molecular ion peak and

characteristic fragmentation

patterns can be observed via

GC-MS.

[3]

Synthesis and Reactivity
Methyl 3-oxohexanoate is primarily synthesized through condensation reactions. Its

bifunctional nature, possessing both a ketone and an ester group, makes it a valuable

precursor for a variety of more complex molecules.[2]
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General Synthesis Method: Claisen Condensation
A common route for the synthesis of β-keto esters like Methyl 3-oxohexanoate is the Claisen

condensation.[6][7] This reaction involves the base-promoted condensation of two ester

molecules. In a crossed Claisen condensation, methyl acetate can be reacted with methyl

butyrate in the presence of a strong base such as sodium methoxide. The reaction is driven by

the formation of a stable enolate of the resulting β-keto ester.

Below is a conceptual workflow for the synthesis of Methyl 3-oxohexanoate via a Claisen-type

condensation.

Starting Materials Reaction Conditions

Process

Product

Methyl Butyrate

Claisen Condensation

Methyl Acetate
Strong Base

(e.g., Sodium Methoxide)
Anhydrous Solvent

(e.g., Methanol)

Acidic Workup

Purification
(e.g., Distillation)

Methyl 3-oxohexanoate

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Methyl 3-oxohexanoate.
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Reactivity and Use in Synthesis
The presence of both a ketone and an ester functional group allows for a wide range of

chemical transformations.[2] The active methylene group between the two carbonyls is

particularly reactive and can be readily alkylated or used in various condensation reactions.[8]

A significant application of Methyl 3-oxohexanoate is in the synthesis of heterocyclic

compounds, which are prevalent in many pharmaceutical agents.[5][9] For instance, it can

serve as a key building block in the synthesis of pyrimidine derivatives.

The following diagram illustrates a general reaction scheme for the synthesis of a substituted

pyrimidine from Methyl 3-oxohexanoate.

Reactants

Reaction

Product

Methyl 3-oxohexanoate

Cyclocondensation

Guanidine

Substituted Pyrimidine Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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